Cas no 1597016-04-0 (3-(3-methoxypropyl)piperidin-3-ol)

• Product Name: 3-(3-methoxypropyl)piperidin-3-ol
• CAS No: 1597016-04-0
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 5989860
• PubChem ID: 114851858
• Update Time: 2025-06-12

3-(3-methoxypropyl)piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxypropyl)piperidin-3-ol
• EN300-1826639
• 1597016-04-0

• Inchi： 1S/C9H19NO2/c1-12-7-3-5-9(11)4-2-6-10-8-9/h10-11H,2-8H2,1H3
• InChI Key： ZDUGTHIKVJHMHV-UHFFFAOYSA-N
• SMILES： OC1(CCCOC)CNCCC1

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-(3-methoxypropyl)piperidin-3-ol

Comprehensive Overview of 3-(3-Methoxypropyl)piperidin-3-ol (CAS No. 1597016-04-0): Properties, Applications, and Industry Insights

3-(3-Methoxypropyl)piperidin-3-ol (CAS No. 1597016-04-0) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. This piperidine derivative combines a methoxypropyl side chain with a hydroxylated piperidine core, making it a versatile intermediate for drug discovery and material science. The compound's molecular formula C9H19NO2 and molecular weight of 173.25 g/mol position it as a valuable building block for bioactive molecule synthesis.

Recent interest in 3-(3-methoxypropyl)piperidin-3-ol stems from its potential role in developing CNS-targeting therapeutics, a hot topic in 2024's pharmaceutical landscape. Researchers are investigating its blood-brain barrier permeability and neuroprotective properties, aligning with growing searches for "next-generation neurological drugs" and "modified piperidine compounds." The methoxypropyl group enhances lipophilicity, a property frequently queried in AI-driven drug design platforms, while the piperidin-3-ol moiety offers hydrogen bonding capabilities crucial for receptor interactions.

Synthetic routes to CAS 1597016-04-0 typically involve reductive amination strategies or ring-functionalization approaches, with recent patents highlighting improved yields through catalytic hydrogenation methods. Analytical characterization via HPLC-MS and NMR spectroscopy confirms the compound's high purity (>98%), a critical parameter for researchers searching "high-purity piperidine derivatives for medicinal chemistry." The compound's logP value of 0.82 ± 0.30 makes it particularly interesting for formulators addressing "optimizing drug solubility" challenges.

Beyond pharmaceuticals, 3-(3-methoxypropyl)piperidin-3-ol shows promise in crop protection formulations, responding to increased searches for "novel agrochemical intermediates." Its structural features may contribute to systemic plant uptake properties, while maintaining favorable environmental degradation profiles—a key concern in 2024's sustainable chemistry initiatives. The compound's thermal stability (decomposition >200°C) also makes it suitable for high-temperature applications in material science.

Quality control protocols for 1597016-04-0 emphasize chiral purity analysis, given the compound's stereocenter. This aligns with industry demands for "enantiomerically pure building blocks," as evidenced by search trend data. Storage recommendations (2-8°C under inert atmosphere) address common queries about "handling sensitive nitrogen heterocycles." Recent publications suggest potential in PET tracer development, connecting to growing interest in "molecular imaging probes."

The commercial availability of 3-(3-methoxypropyl)piperidin-3-ol through specialty chemical suppliers meets demand from researchers investigating "scaffold hopping strategies" or "privileged structure modifications." Pricing trends reflect its classification as a premium research chemical, with batch-specific certificates of analysis being a frequently requested document. Regulatory status checks confirm its non-controlled substance classification in major markets, an important consideration for international shipping queries.

Future research directions for CAS 1597016-04-0 may explore its metabolite profiling or prodrug potential, addressing trending topics like "drug metabolism prediction" and "targeted delivery systems." The compound's structure-activity relationships continue to generate academic interest, particularly in studies searching for "GPCR modulator scaffolds." Its compatibility with click chemistry approaches further expands utility in combinatorial libraries.

Technical discussions of 3-(3-methoxypropyl)piperidin-3-ol frequently intersect with searches for "hydrogen bond donor-acceptor balance" and "conformational restriction strategies"—two hot topics in rational drug design. The compound's crystallographic data (when available) provides valuable insights for molecular modeling applications, a rapidly growing field according to search engine analytics. Safety assessments indicate standard laboratory handling precautions apply, with particular attention to its hygroscopic nature during weighing procedures.